Cas no 181517-98-6 (2-Bromo-4-hydroxy-5-methoxyphenylacetic Acid)

• Product Name: 2-Bromo-4-hydroxy-5-methoxyphenylacetic Acid
• CAS No: 181517-98-6
• MF: C₉H₉BrO₄
• MW: 261.069362401962
• CID: 2624820
• PubChem ID: 612497
• Update Time: 2025-04-21

2-Bromo-4-hydroxy-5-methoxyphenylacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-4-HYDROXY-5-METHOXYPHENYLACETIC ACID
• 5-Bromo-4-(carboxymethyl)-2-methoxyphenol, 5-Bromo-4-(carboxymethyl)guaiacol
• 2-(2-bromo-4-hydroxy-5-methoxyphenyl)acetic acid
• EN300-1911210
• (2-bromo-4-hydroxy-5-methoxyphenyl)acetic acid
• Benzeneacetic acid, 2-bromo-4-hydroxy-5-methoxy-
• SCHEMBL5099200
• 2-(2-bromo-4-hydroxy-5-methoxyphenyl)aceticacid
• PS-5281
• CS-0345737
• MFCD00079715
• AKOS023805660
• 181517-98-6
• 2-Bromo-4-hydroxy-5-methoxyphenylacetic Acid

• Inchi： 1S/C9H9BrO4/c1-14-8-2-5(3-9(12)13)6(10)4-7(8)11/h2,4,11H,3H2,1H3,(H,12,13)
• InChI Key： WXCVKEBRBISILO-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1CC(=O)O)OC)O

Computed Properties

• Exact Mass: 259.96842Da
• Monoisotopic Mass: 259.96842Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Melting Point: 174-177

2-Bromo-4-hydroxy-5-methoxyphenylacetic Acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：